Cas no 645399-25-3 (1,3,5-Triazine, 2,4,6-tris(4,6-diphenyl-2-pyridinyl)-)

• Product Name: 1,3,5-Triazine, 2,4,6-tris(4,6-diphenyl-2-pyridinyl)-
• CAS No: 645399-25-3
• MF: C₅₄H₃₆N₆
• MW: 768.903851509094
• CID: 423004
• PubChem ID: 71379700
• Update Time: 2025-04-19

1,3,5-Triazine, 2,4,6-tris(4,6-diphenyl-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine, 2,4,6-tris(4,6-diphenyl-2-pyridinyl)-
• 2,4,6-tris(4,6-diphenylpyridin-2-yl)-1,3,5-triazine
• DTXSID90802252
• SCHEMBL17995386
• 645399-25-3

• Inchi： 1S/C54H36N6/c1-7-19-37(20-8-1)43-31-46(40-25-13-4-14-26-40)55-49(34-43)52-58-53(50-35-44(38-21-9-2-10-22-38)32-47(56-50)41-27-15-5-16-28-41)60-54(59-52)51-36-45(39-23-11-3-12-24-39)33-48(57-51)42-29-17-6-18-30-42/h1-36H
• InChI Key： GJGCCNUIADTBMJ-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=CC=1C1N=C(C2C=C(C3C=CC=CC=3)C=C(C3C=CC=CC=3)N=2)N=C(C2C=C(C3C=CC=CC=3)C=C(C3C=CC=CC=3)N=2)N=1

Computed Properties

• Exact Mass: 768.30048
• Monoisotopic Mass: 768.30014517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 60
• Rotatable Bond Count: 9
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.7
• Topological Polar Surface Area: 77.3Ų

Experimental Properties

• PSA: 77.34